Cas no 898408-64-5 (2-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamidobenzamide)

• Product Name: 2-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamidobenzamide
• CAS No: 898408-64-5
• Molecular Formula: C₂₄H₂₁N₃O₄S
• Molecular Weight: 447.506244421005
• CID: 5770608
• PubChem ID: 18573428

2-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamidobenzamide Properties

Names and Identifiers

• F2540-0135
• AKOS024658595
• 898408-64-5
• 2-[[2-(3-benzylsulfonylindol-1-yl)acetyl]amino]benzamide
• 2-[2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamido]benzamide
• SR-01000021551
• 2-(2-(3-(benzylsulfonyl)-1H-indol-1-yl)acetamido)benzamide
• SR-01000021551-1
• 1H-Indole-1-acetamide, N-[2-(aminocarbonyl)phenyl]-3-[(phenylmethyl)sulfonyl]-

• InChIKey： XIKDLIGRAQJVTR-UHFFFAOYSA-N
• Inchi： 1S/C24H21N3O4S/c25-24(29)18-10-4-6-12-20(18)26-23(28)15-27-14-22(19-11-5-7-13-21(19)27)32(30,31)16-17-8-2-1-3-9-17/h1-14H,15-16H2,(H2,25,29)(H,26,28)
• SMILES： S(CC1C=CC=CC=1)(C1=CN(CC(NC2C=CC=CC=2C(N)=O)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 447.12527733g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 447.12527733g/mol
• Heavy Atom Count: 32
• Complexity: 775
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Boiling Point: 802.6±65.0 °C(Predicted)
• pka: 13.58±0.70(Predicted)
• Density: 1.34±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives